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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine
CAS No.: 40484-36-4
Cat. No.: B3024881

Get Quote

Executive Summary

6-(Chloromethyl)phenanthridine (CAS: 40484-36-4) is a reactive phenanthridine derivative
primarily utilized as a fluorescent labeling reagent and a synthesis intermediate for DNA-
intercalating dyes.[1] Its utility is defined by the electrophilic chloromethyl group, which allows
for rapid conjugation to nucleophiles (e.g., thiols, amines).

Critical Constraint: The compound exhibits negligible aqueous solubility (~3.2 pg/mL) and is
susceptible to hydrolysis. Successful application requires strict adherence to anhydrous
organic solvent protocols (DMSO or DMF) for stock preparation, followed by rapid dilution into
aqueous reaction buffers.

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3024881#bc-rfq
https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-monograph-6-chloromethyl-phenanthridine-solubility-handling
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Data

Chemical Name 6-(Chloromethyl)phenanthridine

CAS Number 40484-36-4

Molecular Formula C14H10CIN

Molecular Weight 227.69 g/mol

Appearance Off-white to pale yellow solid

Reactivity Class Alkylating Agent (Benzyl chloride derivative)
Storage -20°C, Desiccated, Protect from Light

Solubility Data & Solvent Compatibility

The following data categorizes solvents based on their efficacy for dissolving 6-
(Chloromethyl)phenanthridine.

Quantitative Solubility Table
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Specific Solubility Estimated Max  Application
Solvent Class .
Solvent Rating Conc. Context
Preferred for
) ) DMSO > 25 mg/mL (> ) )
Dipolar Aprotic Excellent biological stock
(Anhydrous) 100 mM) )
solutions.
Alternative to
. ) DMF DMSO,; easier to
Dipolar Aprotic Excellent > 25 mg/mL
(Anhydrous) remove by
evaporation.
Ideal for
) Dichloromethane ) chemical
Chlorinated High > 50 mg/mL .
(DCM) synthesis and
extraction.
. ) Synthesis; NMR
Chlorinated Chloroform High > 50 mg/mL _
analysis.
Caution: Risk of
Ethanol / solvolysis
Alcohol Moderate ~1-5 mg/mL )
Methanol (alcoholysis)
over time.
Do not use for
stock
Water / PBS / .
Aqueous T Insoluble < 0.01 mg/mL preparation.
ris
Causes

precipitation.

Mechanistic Insight: The "Crash-Out" Effect

Because 6-(Chloromethyl)phenanthridine is highly hydrophobic, adding it directly to water

results in immediate precipitation (crashing out). This forms micro-aggregates that are invisible

to the naked eye but severely dampen fluorescence and inhibit reactivity.

e Correct Protocol: Dissolve in DMSO first, then dilute slowly into the aqueous buffer while

vortexing.
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o Limit: Keep the final DMSO concentration < 1% (v/v) in biological assays to prevent
cytotoxicity, or higher (up to 10-20%) for chemical labeling reactions to maintain solubility.

Experimental Protocol: Preparation of Stock
Solution

Objective: Prepare a stable 10 mM stock solution of 6-(Chloromethyl)phenanthridine.
Reagents Required[2][3][4][5][6][7][8]

e 6-(Chloromethyl)phenanthridine solid (MW: 227.69)[2]

e Anhydrous DMSO (Spectrophotometric grade, =99.9%, water <50 ppm)

e Amber glass vial (to protect from photodegradation)

Step-by-Step Methodology

e Weighing: Accurately weigh 2.3 mg of 6-(Chloromethyl)phenanthridine into a clean amber
vial.

o Note: Due to the small mass, it is often more accurate to weigh ~5-10 mg and adjust the
solvent volume accordingly.

e Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

o Calculation:

o For2.28 mgin 1 mL:

» Dissolution: Vortex vigorously for 30-60 seconds. The solid should dissolve completely to
form a clear, slightly yellow solution.
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o Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 2
minutes. Do not heat above 37°C to avoid accelerating degradation.

o Storage: Aliquot into small volumes (e.g., 50 yL) to avoid repeated freeze-thaw cycles. Store
at -20°C. Use within 1 month.

Handling, Stability & Safety
Hydrolysis Risk (The "Benzyl Chloride" Liability)

The chloromethyl group is a "benzyl chloride" analog. In the presence of water (even
atmospheric moisture), it undergoes nucleophilic substitution to form the alcohol derivative (6-
(hydroxymethyl)phenanthridine) and HCI.

e Impact: Hydrolysis deactivates the molecule for labeling applications.

e Prevention: Always use anhydrous solvents. Flush stock vials with inert gas (Nitrogen or
Argon) before sealing.

Photostability

Phenanthridines are inherently fluorescent and often photosensitive. Prolonged exposure to
ambient light can lead to photo-oxidation or cyclization artifacts.

e Protocol: Perform all weighing and dissolution steps under low light or using amber
glassware.

Safety Warning

Hazard: This compound is an Alkylating Agent. It can react with DNA and proteins.
e PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Disposal: Quench excess reagent with a nucleophile (e.g., 10% cysteine or lysine solution)
before disposal into hazardous organic waste.

Visualization: Solvent Selection & Workflow|[8]
Figure 1: Solvent Selection Decision Tree
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This logic flow guides the researcher to the correct solvent based on the intended application.
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Caption: Decision tree for solvent selection. Aqueous media must be avoided for the initial
dissolution step.

Figure 2: Stock Preparation & Labeling Workflow

A visual guide to the "Dissolve then Dilute" method to ensure homogeneity.
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Caption: Workflow for preparing a stable 10 mM stock solution and subsequent dilution for
labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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